![molecular formula C16H15NO3 B5763732 N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide](/img/structure/B5763732.png)
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide, also known as MDMA or ecstasy, is a synthetic drug that has gained popularity in recent years due to its psychoactive effects. MDMA is classified as an entactogen, meaning it produces feelings of empathy, love, and emotional openness. The chemical structure of MDMA is similar to that of both amphetamines and hallucinogens, and it is often used recreationally in social settings. However, MDMA has also shown promise in scientific research for its potential therapeutic effects.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide works by increasing the release of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters play a key role in regulating mood, appetite, and sleep, among other functions. This compound also blocks the reuptake of these neurotransmitters, allowing them to remain in the synapse for longer periods of time. This leads to an increase in feelings of pleasure, empathy, and emotional openness.
Biochemical and Physiological Effects:
This compound has been shown to have a number of physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and oxytocin, which are associated with stress and social bonding, respectively. In addition, this compound has been shown to increase the activity of the immune system, possibly due to its effects on serotonin.
Advantages and Limitations for Lab Experiments
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has several advantages for use in scientific research. It is a potent and selective serotonin releaser, meaning it can be used to study the effects of serotonin on various physiological and psychological processes. It is also relatively easy to administer and has a rapid onset of action. However, this compound also has several limitations. It is a Schedule I controlled substance, meaning it is highly regulated and difficult to obtain for research purposes. It also has potential for abuse and can cause adverse effects such as neurotoxicity and cardiovascular problems.
Future Directions
There are several areas of future research that could be explored with N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide. One area of interest is the potential use of this compound in the treatment of other mental health conditions, such as addiction and eating disorders. Another area of research is the development of safer and more effective analogs of this compound that could be used in therapeutic settings. Finally, more research is needed to fully understand the long-term effects of this compound use, both in recreational and therapeutic contexts.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide is synthesized from safrole, a natural compound found in the oils of various plants. The synthesis process involves several steps, including the conversion of safrole to isosafrole, the oxidation of isosafrole to MDP2P, and the reduction of MDP2P to this compound. The process is complex and requires specialized equipment and knowledge.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide has been studied for its potential therapeutic effects in the treatment of various mental health conditions, including post-traumatic stress disorder (PTSD), anxiety, and depression. In clinical trials, this compound-assisted psychotherapy has shown promising results in helping patients overcome the emotional distress associated with these conditions. This compound is thought to work by increasing levels of serotonin, a neurotransmitter that plays a key role in regulating mood.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c18-16(9-12-4-2-1-3-5-12)17-10-13-6-7-14-15(8-13)20-11-19-14/h1-8H,9-11H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNHFNTQRDWVNEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.